Cas no 6737-16-2 (2-Oxetanone, 4-(chloromethyl)-)

2-Oxetanone, 4-(chloromethyl)- structure
6737-16-2 structure
Product Name:2-Oxetanone, 4-(chloromethyl)-
CAS No:6737-16-2
MF:C4H5ClO2
MW:120.53430056572
CID:394932
PubChem ID:11251997
Update Time:2025-04-19

2-Oxetanone, 4-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanone, 4-(chloromethyl)-
    • 4-(chloromethyl)oxetan-2-one
    • SCHEMBL371927
    • 6737-16-2
    • DTXSID70460056
    • AKOS006386115
    • Inchi: 1S/C4H5ClO2/c5-2-3-1-4(6)7-3/h3H,1-2H2
    • InChI Key: JQYKEHCFSSGQTL-UHFFFAOYSA-N
    • SMILES: ClCC1CC(=O)O1

Computed Properties

  • Exact Mass: 119.9978071g/mol
  • Monoisotopic Mass: 119.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd